Cas no 852180-60-0 (4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde)

• Product Name: 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde
• CAS No: 852180-60-0
• Molecular Formula: C₁₀H₈N₂O₂
• Molecular Weight: 188.18272
• MDL: MFCD07772818
• CID: 69001
• PubChem ID: 7164589

4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde Properties

Names and Identifiers

• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde
• 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzaldehyde
• DTXSID20428186
• CS-0314516
• J-513597
• FT-0644957
• A841260
• SCHEMBL3147788
• 852180-60-0
• 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzaldehyde, AldrichCPR
• AKOS005171255
• MFCD07772818
• STK500800
• DB-056858
• ALBB-004204

• MDL： MFCD07772818
• InChIKey： BJICSBRPQDVEHP-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2O2/c1-7-11-10(12-14-7)9-4-2-8(6-13)3-5-9/h2-6H,1H3
• SMILES： CC1=NC(=NO1)C2=CC=C(C=C2)C=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.058577502g/mol
• Heavy Atom Count: 14
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 56Ų

Experimental Properties

• LogP: 1.85750
• PSA: 55.99000
• Refractive Index: 1.584
• Boiling Point: 354.3°C at 760 mmHg
• Melting Point: 115ºC
• Flash Point: 168.1°C
• Density: 1.238